Cas no 2171752-58-0 (10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171752-58-0
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• CID: 6212395
• PubChem ID: 165841749
• Update Time: 2025-07-16

10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane
• EN300-1639717
• 2171752-58-0
• 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane

• Inchi： 1S/C15H29NO2/c1-6-13(2,3)9-12-15(17-8-7-16-12)10-14(4,5)18-11-15/h12,16H,6-11H2,1-5H3
• InChI Key： HVNNGDBMMJRDCM-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)(C)CC)C21COC(C)(C)C2

Computed Properties

• Exact Mass: 255.219829168g/mol
• Monoisotopic Mass: 255.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane

Introduction to 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane (CAS No. 2171752-58-0) and Its Emerging Applications in Chemical Biology

10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane, identified by its CAS number 2171752-58-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to a class of spirooxazine derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of multiple stereocenters and functional groups in its molecular structure makes it a promising candidate for further investigation into its pharmacological properties.

The spirocyclic core of 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane contributes to its stability and rigidity, which are critical factors in drug design. The compound’s azaspiro structure introduces a nitrogen atom into the spirocycle, which can enhance its interaction with biological targets such as enzymes and receptors. This feature has been explored in recent studies aiming to develop novel bioactive molecules with improved binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane with greater accuracy. Molecular docking simulations have shown that this compound can interact with various protein targets, including kinases and transcription factors, which are implicated in numerous diseases such as cancer and inflammation. These findings suggest that 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane may serve as a lead compound for the development of new therapeutic agents.

The synthesis of 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane presents unique challenges due to its complex stereochemistry. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Transition metal-catalyzed reactions have been particularly useful in constructing the spirocyclic core efficiently. These advances have opened up new avenues for exploring the synthetic pathways of similar heterocyclic compounds.

In the realm of drug discovery, 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its rigid structure can be modified by introducing additional functional groups or side chains to tailor its biological properties. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of protein-protein interactions relevant to neurodegenerative diseases.

The pharmacokinetic profile of 10-(2,2-dimethylbutyl)-3,3-dimethyl-2,6-dioxa-9-azaspiro4.5decane is another area of interest. Studies have indicated that this compound exhibits good oral bioavailability and metabolic stability in animal models. These characteristics are essential for a drug candidate to reach therapeutic levels in the body without being rapidly degraded by metabolic enzymes. Further research is ongoing to optimize its pharmacokinetic properties for clinical applications.

From a material science perspective, 10-(2-methoxypropyl)-7H-indeno[1,b,c]furan derivatives exhibit interesting electronic properties that make them suitable for use as organic semiconductors or luminescent materials . The spirocyclic structure imparts rigidity to the molecule , which can enhance charge transport properties . Additionally , the presence of nitrogen atoms can influence electron distribution , making these compounds attractive candidates for optoelectronic applications .

The future directions of research on 10-(dimethylamino)benzoic acid derivatives include exploring their potential as probes for studying enzyme mechanisms . The ability to modify their structure allows researchers to design molecules that specifically interact with target enzymes , providing insights into their function and regulation . This could lead to the development of novel enzyme inhibitors or activators with therapeutic potential .

Another exciting avenue is the investigation of N-methylaniline derivatives as precursors for functional materials . These compounds can be polymerized or incorporated into larger molecular frameworks to create materials with tailored properties . For example , they could be used to develop conductive polymers or stimuli-responsive materials that change their properties in response to external stimuli such as light or temperature .

In conclusion, 1-indanone derivatives continue to be an active area of research with diverse applications across multiple fields . Their unique structural features make them valuable tools for studying biological processes , developing new drugs , and creating advanced materials . As synthetic methods improve and computational techniques advance , we can expect even more innovative uses for these compounds in the future .